2,2,2-Trifluoroethyl piperidine-1-carboxylate

• IUPAC Name: 2,2,2-trifluoroethyl piperidine-1-carboxylate
• InChI: InChI=1S/C8H12F3NO2/c9-8(10,11)6-14-7(13)12-4-2-1-3-5-12/h1-6H2
• InChI Key: VWSSKHWULVBDEU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)OCC(F)(F)F
• Molecular Formula: C8H12F3NO2
• Molecular Weight: 211.18 g/mol

Description

2,2,2-Trifluoroethyl piperidine-1-carboxylate, also known as TFEPC, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is a derivative of piperidine, a cyclic organic compound that is commonly used in the pharmaceutical industry. TFEPC has been studied extensively for its potential use in various scientific research applications, including drug discovery, organic synthesis, and material science.

Scientific Research Applications

Synthesis Processes and Intermediate Applications

• Synthesis of Piperidine Derivatives : Research demonstrates the use of piperidine-carboxylic acid as a starting material in the synthesis of various piperidine derivatives, showing its role in the formation of complex organic compounds. Piperidine-4-carboxylic acid and related compounds have been used in a variety of synthetic routes for producing pharmacologically active molecules (Zheng Rui, 2010).

Chemical Structure and Spectroscopy Studies

• Vibrational Spectra and Molecular Structure Analysis : Piperidine-carboxylic acid compounds have been the subject of spectroscopic studies, including FT-IR and Raman spectroscopy, to determine their molecular structure and vibrational properties. These studies contribute to a deeper understanding of their chemical properties and potential applications (S. Yurdakul, Nefise Çiğdem Yaşayan, S. Badoğlu, 2014).

Biological and Medicinal Chemistry Applications

• Inhibitors of Biological Processes : Piperidine derivatives have shown potential as inhibitors in biological processes. For example, carboxylic acids containing a substituted piperidine were found to inhibit matrix metalloproteinases, indicating their potential therapeutic use in medicine (S. Pikul, N. Ohler, G. Ciszewski, M. Laufersweiler, N. Almstead, B. De, M. Natchus, L. Hsieh, M. J. Janusz, S. Peng, T. M. Branch, S. L. King, Y. Taiwo, G. E. Mieling, 2001).

Catalytic and Synthetic Applications

• Use in Catalysis and Synthesis : Piperidine-carboxylic acids have been employed as catalysts or intermediates in synthetic chemistry, demonstrating their versatility in creating complex molecules. For instance, they have been used in the efficient synthesis of 2,3-dihydroquinazolin-4(1H)-ones and polyhydroquinolines (A. Ghorbani‐Choghamarani, G. Azadi, 2015).

Crystal Structure Analysis

• X-ray Crystallography for Structural Analysis : The crystal and molecular structure of certain piperidine-carboxylic acid derivatives have been characterized using X-ray diffraction, aiding in the understanding of their physical and chemical properties (M. Szafran, A. Komasa, E. Bartoszak-Adamska, 2007).